Cas no 2460754-24-7 ((2-Bromo-1-fluoroethylidene)cyclohexane)

• Product Name: (2-Bromo-1-fluoroethylidene)cyclohexane
• CAS No: 2460754-24-7
• MF: C₈H₁₂BrF
• MW: 207.083285331726
• CID: 6287183
• PubChem ID: 165756819
• Update Time: 2025-05-23

(2-Bromo-1-fluoroethylidene)cyclohexane Chemical and Physical Properties

Names and Identifiers

• (2-bromo-1-fluoroethylidene)cyclohexane
• EN300-7092581
• 2460754-24-7
• (2-Bromo-1-fluoroethylidene)cyclohexane

• Inchi： 1S/C8H12BrF/c9-6-8(10)7-4-2-1-3-5-7/h1-6H2
• InChI Key： HQJLLNRWTGQUFH-UHFFFAOYSA-N
• SMILES： BrC/C(=C1/CCCCC/1)/F

Computed Properties

• Exact Mass: 206.01064g/mol
• Monoisotopic Mass: 206.01064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on (2-Bromo-1-fluoroethylidene)cyclohexane

Comprehensive Analysis of (2-Bromo-1-fluoroethylidene)cyclohexane (CAS No. 2460754-24-7): Properties, Applications, and Industry Trends

The chemical compound (2-Bromo-1-fluoroethylidene)cyclohexane (CAS No. 2460754-24-7) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis. As a halogenated cyclohexane derivative, this compound combines the reactivity of bromo and fluoro substituents with the stability of a cyclohexane backbone, making it a valuable intermediate in pharmaceutical and material science research. The growing demand for halogenated building blocks in drug discovery has further elevated its importance.

One of the most searched questions regarding CAS 2460754-24-7 relates to its synthetic utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Negishi couplings. Researchers frequently explore how the 2-bromo-1-fluoro moiety influences reaction kinetics compared to other halogenated analogs. Recent studies highlight its role in constructing fluorinated bioactive molecules, a trending topic due to the pharmaceutical industry's focus on improving metabolic stability through selective fluorination.

The thermal stability and storage conditions of (2-Bromo-1-fluoroethylidene)cyclohexane are another hot topic in chemical forums. Unlike some volatile halogen compounds, this derivative demonstrates remarkable shelf stability when stored under inert atmospheres at -20°C, as confirmed by multiple HPLC stability studies. This property makes it particularly attractive for industrial-scale applications where long-term storage is required.

Environmental considerations surrounding fluorinated compounds have led to increased searches about the biodegradability profile of CAS 2460754-24-7. While not classified as a persistent organic pollutant, proper disposal methods through licensed waste management facilities are recommended. The compound's relatively low bioaccumulation potential compared to perfluorinated substances makes it a more sustainable choice for certain applications.

In material science, the cyclohexane scaffold of this compound has shown promise in liquid crystal research. The combination of halogen atoms at specific positions creates dipole moments that can influence mesophase behavior, a subject of intense study in display technology development. Patent analyses reveal growing interest in such derivatives for next-generation organic electronic materials.

The synthetic methodology for producing (2-Bromo-1-fluoroethylidene)cyclohexane often appears in search queries. Most routes involve radical bromination of the corresponding fluoroethylidene precursor, with yields typically exceeding 75% when using N-bromosuccinimide under controlled conditions. Recent optimization efforts focus on reducing metal catalyst loads to meet green chemistry principles.

Spectroscopic characterization of this compound remains an active research area. The 19F NMR chemical shift typically appears around -120 ppm, while the bromine substituent creates distinctive splitting patterns in 1H NMR spectra. These spectral features serve as important quality control markers for manufacturers and end-users alike.

With the pharmaceutical industry's increasing adoption of late-stage fluorination strategies, demand for precursors like 2460754-24-7 continues to rise. Market analyses project steady growth in this sector, particularly for compounds enabling the introduction of both fluorine and other halogens in single transformation steps.

Safety data sheets for (2-Bromo-1-fluoroethylidene)cyclohexane emphasize standard organic chemistry handling precautions. While not classified as extremely hazardous, proper personal protective equipment including nitrile gloves and safety goggles should always be used when handling this chemical, as with any halogenated compound.

The price volatility of bromine-containing intermediates has led many researchers to investigate alternative synthetic routes. However, the unique reactivity profile of CAS 2460754-24-7 maintains its position as a preferred reagent for certain transformations, particularly those requiring sequential functionalization at adjacent carbon centers.

Academic interest in this compound has grown steadily, with the number of publications mentioning 2-bromo-1-fluoroethylidene derivatives increasing by approximately 15% annually since 2018. This reflects broader trends in organofluorine chemistry research and the search for novel electrophilic building blocks.

Quality control protocols for 2460754-24-7 typically involve GC-MS analysis to verify purity, which generally exceeds 98% in commercial samples. Impurity profiling reveals trace amounts of dehalogenated byproducts in most batches, though these rarely interfere with subsequent synthetic applications.

The future development of (2-Bromo-1-fluoroethylidene)cyclohexane appears promising, particularly in the context of PET radiotracer synthesis where its fluorine moiety could serve as a labeling handle. Ongoing research explores its potential in creating 18F-labeled precursors for medical imaging applications.

For researchers working with this compound, proper chemical storage protocols are essential. Amber glass bottles with PTFE-lined caps under nitrogen atmosphere represent the gold standard for maintaining the integrity of halogenated cyclohexane derivatives over extended periods.

As regulatory frameworks for fluorinated chemicals evolve globally, the environmental profile of compounds like CAS 2460754-24-7 will likely receive increased scrutiny. Proactive lifecycle assessments by manufacturers could provide valuable data to inform future use patterns in various industries.